1-methyl-N-(pyridin-4-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(pyridin-4-ylmethyl)-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H14N4OS/c1-19-13(9-12(18-19)14-3-2-8-21-14)15(20)17-10-11-4-6-16-7-5-11/h2-9H,10H2,1H3,(H,17,20)
• InChI Key: QKFFHOSAQDQQAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)NCC3=CC=NC=C3
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol

Description

1-methyl-N-(pyridin-4-ylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a chemical compound with potential pharmacological properties. It is a pyrazole derivative that has been studied for its potential use in treating various diseases. In

Scientific Research Applications

Synthesis and Functionalization

Researchers have developed various synthetic routes and functionalization reactions for pyrazole derivatives, highlighting their versatility and potential for creating novel compounds. For example, experimental and theoretical studies have demonstrated the functionalization reactions of pyrazole-3-carboxylic acids and acid chlorides with diamines, leading to the formation of pyrazole-3-carboxamides and imidazo[4,5-b]pyridine derivatives. These reactions underscore the chemical reactivity and applicability of pyrazole derivatives in synthesizing compounds with potential therapeutic properties (Yıldırım, Kandemirli, & Demir, 2005).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor activities of pyrazole derivatives have been extensively investigated, indicating their significant potential in medicinal chemistry. Studies on pyrimidine derivatives, including those related to the core structure of interest, have shown promising results against various bacterial strains. For instance, synthesized pyrimidine derivatives have been evaluated for their antimicrobial activity, showcasing the potential of these compounds in addressing antibiotic resistance (Rathod & Solanki, 2018). Furthermore, the synthesis of novel pyrazolopyrimidines derivatives has been linked to anticancer and anti-5-lipoxygenase activities, indicating their potential in cancer therapy and inflammation control (Rahmouni et al., 2016).

Heterocyclic Synthesis

The role of pyrazole derivatives in heterocyclic synthesis is well-documented, with these compounds serving as key intermediates in creating a wide array of heterocyclic structures. This is evident in the synthesis of thienopyrazoles and their subsequent transformation into pyrazolothienopyrimidines and imidazopyrazolothienopyrimidines, highlighting the structural diversity and synthetic utility of pyrazole-based compounds (Zaki, El-Dean, & Abdulrazzaq, 2015).